(5R,6S)-benzyl 3-(dimethoxyphosphoryl)-2-oxo-5,6-diphenylmorpholine-4-carboxylate

Specification

• CAS No.: 145761-32-6
• Molecular Formula: C26H26NO7P
• Molecular Weight: 495.468
• IUPAC Name: benzyl (5R,6S)-3-dimethoxyphosphoryl-2-oxo-5,6-diphenylmorpholine-4-carboxylate
• Standard InChI: InChI=1S/C26H26NO7P/c1-31-35(30,32-2)24-25(28)34-23(21-16-10-5-11-17-21)22(20-14-8-4-9-15-20)27(24)26(29)33-18-19-12-6-3-7-13-19/h3-17,22-24H,18H2,1-2H3/t22-,23+,24?/m1/s1
• Standard InChI Key: LXHVTCFBUYDBQV-NHIDMIJISA-N
• SMILES: COP(=O)(C1C(=O)OC(C(N1C(=O)OCC2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4)OC

Introduction

(5R,6S)-benzyl 3-(dimethoxyphosphoryl)-2-oxo-5,6-diphenylmorpholine-4-carboxylate is a complex organic compound with the CAS number 145761-32-6. This compound belongs to the morpholine class, which is a group of heterocyclic compounds used in various chemical and pharmaceutical applications. The compound's structure includes a benzyl group, a dimethoxyphosphoryl group, and a diphenylmorpholine backbone, making it a valuable intermediate in organic synthesis.

Molecular Formula and Molecular Weight

• Molecular Formula: C26H26NO7P

• Molecular Weight: 495.46 g/mol

Synthesis Methods

The synthesis of (5R,6S)-benzyl 3-(dimethoxyphosphoryl)-2-oxo-5,6-diphenylmorpholine-4-carboxylate typically involves multi-step organic reactions. These may include asymmetric synthesis techniques to achieve the desired stereochemistry (5R,6S).

Potential Applications

• Pharmaceutical Intermediates: Morpholine derivatives are often used as intermediates in the synthesis of pharmaceuticals due to their versatility and biological activity.

• Organic Synthesis: The presence of a dimethoxyphosphoryl group makes this compound useful for introducing phosphorus functionality into other molecules.

Hazard Information

While specific hazard data for this compound is limited, handling should follow general guidelines for organic compounds:

• Skin and Eye Protection: Wear protective gloves and goggles to prevent skin and eye irritation.

• Respiratory Protection: Use a mask or respirator to avoid inhalation of dust or vapors.

Environmental Considerations

Dispose of waste according to local regulations and guidelines for organic chemicals.

Patent Status

The sale of this product may be restricted due to patent laws and regulations.

Chemical Reactions

Research on similar morpholine derivatives suggests that they can undergo various chemical transformations, such as hydrolysis of the ester group or modification of the phosphoryl group.

Biological Activity

While specific biological activity data for this compound is not readily available, morpholine derivatives are known to exhibit a range of biological effects, including potential therapeutic applications.